Cas no 928118-23-4 (tert-butyl 6-nitro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: tert-butyl 6-nitro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 928118-23-4
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 1977876
• PubChem ID: 59261092
• Update Time: 2025-04-21

tert-butyl 6-nitro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 6-nitro-2,3-dihydro-4H-1,4-benzoxazine-4-carb oxylate
• tert-butyl 6-nitro-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• A841537
• tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate
• KB-61335
• EN000100
• 6-methoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• AK136871
• I08-0444
• tert-butyl 6-methoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• tert-butyl 6-nitro-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• F21216
• tert-butyl 6-nitro-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• SLQMLLRHNBSNGE-UHFFFAOYSA-N
• DB-257020
• SCHEMBL12405350
• EN300-12447608
• 928118-23-4

• MDL： MFCD21604082
• Inchi： 1S/C13H16N2O5/c1-13(2,3)20-12(16)14-6-7-19-11-5-4-9(15(17)18)8-10(11)14/h4-5,8H,6-7H2,1-3H3
• InChI Key： SLQMLLRHNBSNGE-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=CC=2OCC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.10592162Da
• Monoisotopic Mass: 280.10592162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų